Cas no 2097935-99-2 (2-(2-fluorophenoxy)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide
• CAS No: 2097935-99-2
• MF: C₁₅H₁₈FNO₃
• MW: 279.3067278862
• CID: 5474672
• Update Time: 2025-10-17

2-(2-fluorophenoxy)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(2-fluorophenoxy)-N-[(1-hydroxy-2-cyclohexen-1-yl)methyl]-
• 2-(2-fluorophenoxy)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide

• Inchi： 1S/C15H18FNO3/c16-12-6-2-3-7-13(12)20-10-14(18)17-11-15(19)8-4-1-5-9-15/h2-4,6-8,19H,1,5,9-11H2,(H,17,18)
• InChI Key： DIIWQFUEOABISI-UHFFFAOYSA-N
• SMILES： C(NCC1(O)CCCC=C1)(=O)COC1=CC=CC=C1F

Additional information on 2-(2-fluorophenoxy)-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]acetamide

Introduction to 2-(2-Fluorophenoxy)-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]acetamide (CAS No. 2097935-99-2)

2-(2-Fluorophenoxy)-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]acetamide, with the CAS number 2097935-99-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorophenyl group, a cyclohexene ring, and an acetamide moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 2-(2-Fluorophenoxy)-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]acetamide involves a series of well-defined chemical reactions. The fluorophenyl group can be introduced through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the specific synthetic route chosen. The cyclohexene ring is typically formed via a Diels-Alder reaction or a related cycloaddition process. The acetamide functionality is then appended through an amide coupling reaction, often using coupling agents such as HATU or EDC·HCl in the presence of a base like DIPEA.

Recent studies have highlighted the potential of 2-(2-Fluorophenoxy)-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]acetamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, 2-(2-Fluorophenoxy)-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]acetamide has also been investigated for its neuroprotective properties. A study published in the European Journal of Pharmacology reported that this compound can effectively reduce oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings are particularly significant given the growing need for effective treatments for these debilitating conditions.

The pharmacokinetic profile of 2-(2-Fluorophenoxy)-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]acetamide has also been studied extensively. Research indicates that it has favorable oral bioavailability and good tissue distribution, which are crucial factors for its potential use as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(2-Fluorophenoxy)-N-[(1-Hydroxycyclohex-2-en-1-yl)methyl]acetamide in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported and preliminary evidence of therapeutic benefit in patients with inflammatory conditions. These trials are expected to provide more comprehensive data on the compound's potential as a novel therapeutic agent.

In conclusion, 2-(2-fluorophenoxy)-N-[(1-hydroxycyclohex--en--1--yl)methyl]acetamide (CAS No. 2097935-99-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.